Cas no 3378-09-4 (1,1'-Biphenyl-3-yl(phenyl)methanone)

• Product Name: 1,1'-Biphenyl-3-yl(phenyl)methanone
• CAS No: 3378-09-4
• MF: C₁₉H₁₄O
• MW: 258.313865184784
• MDL: MFCD09055168
• CID: 1085734
• PubChem ID: 11043443
• Update Time: 2025-04-20

1,1'-Biphenyl-3-yl(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-yl(phenyl)methanone
• 3-benzoylbiphenyl
• 3-Phenyl-benzophenon
• 3-phenyl-benzophenone
• biphenyl-3-yl(phenyl)methanone(SALTDATA: FREE)
• 3-Biphenylyl(phenyl)methanone
• DTXSID50453128
• BS-37862
• 3378-09-4
• {[1,1'-BIPHENYL]-3-YL}(PHENYL)METHANONE
• BIPHENYL-3-YL(PHENYL)METHANONE
• m-Phenylbenzophenon
• AKOS015958973
• F87914
• MFCD09055168
• SCHEMBL11183749
• DB-369877
• Phenyl-(3-phenylphenyl)methanone
• 1,1'-Biphenyl-3-yl(phenyl)methanone

• MDL： MFCD09055168
• Inchi： 1S/C19H14O/c20-19(16-10-5-2-6-11-16)18-13-7-12-17(14-18)15-8-3-1-4-9-15/h1-14H
• InChI Key： KOVXIYLMAMPQLP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 258.10400
• Monoisotopic Mass: 258.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.109
• Boiling Point: 434.209°C at 760 mmHg
• Flash Point: 191.893°C
• Refractive Index: 1.609
• PSA: 17.07000
• LogP: 4.58460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones